Cas no 39668-75-2 (N-(2-hydroxyethyl)-2-(isopropyl)-5-methylcyclohexanecarboxamide)

• Product Name: N-(2-hydroxyethyl)-2-(isopropyl)-5-methylcyclohexanecarboxamide
• CAS No: 39668-75-2
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 924796
• PubChem ID: 3016102
• Update Time: 2025-04-19

N-(2-hydroxyethyl)-2-(isopropyl)-5-methylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxyethyl)-2-(isopropyl)-5-methylcyclohexanecarboxamide
• N-(2-hydroxyethyl)-5-methyl-2-propan-2-ylcyclohexane-1-carboxamide
• N-(2-hydroxyethyl)-5-methyl-2-(1-methylethyl)cyclohexanecarboxamide
• DTXSID80960279
• N-(2-Hydroxyethyl)-5-methyl-2-(propan-2-yl)cyclohexane-1-carboximidic acid
• 39668-75-2
• EINECS 254-574-4
• N-(2-hydroxyethyl)-p-menthane-3-carboxamide
• NS00058046
• SCHEMBL11411056

• Inchi： 1S/C13H25NO2/c1-9(2)11-5-4-10(3)8-12(11)13(16)14-6-7-15/h9-12,15H,4-8H2,1-3H3,(H,14,16)
• InChI Key： QZYTXHHPGQLEDS-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C)CCC1C(C)C)NCCO

Computed Properties

• Exact Mass: 227.18865
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33